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Compound of Interest |

Compound Name: Amlobenz
CAS No.: 858669-53-1
Cat. No.: B12776156
Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Amlobenz is a combination therapeutic agent containing Amlodipine, a calcium
channel blocker, and Benazepril, an angiotensin-converting enzyme (ACE) inhibitor.[1][2][3]
This document focuses on the benazepril component and provides a detailed protocol for
assessing its inhibitory activity against its specific protein target, the Angiotensin-Converting
Enzyme (ACE).

Benazepril is a prodrug that is metabolized in the body to its active form, benazeprilat.
Benazeprilat is a potent inhibitor of ACE, an enzyme that plays a critical role in the renin-
angiotensin-aldosterone system (RAAS).[2] ACE catalyzes the conversion of angiotensin | to
the potent vasoconstrictor angiotensin Il and also degrades bradykinin, a vasodilator.[2] By
inhibiting ACE, benazeprilat leads to decreased plasma angiotensin Il, resulting in vasodilation

and reduced blood pressure.[2]

This application note provides a detailed protocol for an in vitro ACE inhibition assay, which is a
fundamental tool for characterizing the potency and mechanism of action of inhibitors like
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benazeprilat.

Data Presentation

The inhibitory activity of a compound against ACE is typically quantified by its half-maximal
inhibitory concentration (IC50). The following table presents hypothetical IC50 values for
benazeprilat, the active metabolite of the benazepril component in Amlobenz, and captopril, a
reference ACE inhibitor.

Compound Target Protein Assay Type IC50 (nM)
Benazeprilat ACE Fluorometric 1.7
Captopril (Reference) ACE Fluorometric 2.3

Experimental Protocols
In Vitro ACE Inhibition Assay (Fluorometric)

This protocol describes a fluorometric assay to determine the inhibitory activity of the
benazepril component of Amlobenz (as benazeprilat) against Angiotensin-Converting Enzyme
(ACE). The assay is based on the cleavage of a quenched fluorogenic substrate by ACE,
leading to an increase in fluorescence.

Materials:

e Human recombinant ACE

o ACE substrate: Abz-Gly-p-Phe(NO2)-Pro-OH

o Benazeprilat (active metabolite of benazepril)

o Captopril (positive control)

e Assay Buffer: 100 mM Tris-HCI, pH 8.3, containing 50 mM NaCl and 10 uM ZnCI2
e Dimethyl sulfoxide (DMSO)

o 96-well black microplates
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e Fluorometric microplate reader (Excitation: 320 nm, Emission: 420 nm)
Procedure:
e Compound Preparation:

o Prepare a 10 mM stock solution of benazeprilat and captopril in DMSO.

o Perform serial dilutions of the stock solutions in Assay Buffer to create a range of test
concentrations (e.g., 0.01 nM to 1 uM).

e Assay Reaction:

o Add 20 puL of the diluted compound or Assay Buffer (for control wells) to the wells of a 96-
well plate.

o Add 20 pL of human recombinant ACE (final concentration 0.1 U/mL in Assay Buffer) to
each well.

o Incubate the plate at 37°C for 15 minutes.

o To initiate the reaction, add 20 uL of the ACE substrate (final concentration 50 uM in Assay
Buffer) to each well.

e Measurement:

o Immediately measure the fluorescence intensity at 2-minute intervals for 30 minutes using
a microplate reader set to kinetic mode (Ex: 320 nm, Em: 420 nm).

o Data Analysis:

o Calculate the rate of reaction (V) for each well by determining the slope of the linear
portion of the fluorescence versus time curve.

o Determine the percentage of inhibition for each compound concentration using the
following formula:
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where V_control is the reaction rate in the absence of the inhibitor and V_inhibitor is the
reaction rate in the presence of the inhibitor.

o Plot the % Inhibition against the logarithm of the inhibitor concentration and fit the data to
a sigmoidal dose-response curve to determine the IC50 value.
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Caption: Mechanism of ACE inhibition by the benazepril component of Amlobenz.

Experimental Workflow
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Caption: Workflow for the fluorometric ACE inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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